5-Vinylnicotinonitrile

• Molecular Formula: C8H6N2
• Molecular Weight: 130.15 g/mol
• IUPAC Name: 5-ethenylpyridine-3-carbonitrile
• InChI: InChI=1S/C8H6N2/c1-2-7-3-8(4-9)6-10-5-7/h2-3,5-6H,1H2
• InChI Key: PJRNJFVNTFSYSX-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=CN=C1)C#N

Description

5-Vinylnicotinonitrile is a useful research compound. Its molecular formula is C8H6N2 and its molecular weight is 130.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add bis(triphenylphosphine)palladium (II) dichloride (0.460 g, 0.66 mmol) and tributyl-vinyl-stannane (7.2 mL, 24.6 mmol) to a solution of 5-bromonicotinonitrile (3.0 g, 16.4 mmol) in toluene (50 mL) and stir at 110° C. for 150 min. Add an aqueous saturated solution of ammonium chloride and ethyl acetate and separate the layers. Wash the organic layer twice with an aqueous saturated solution of potassium fluoride and once with water. Dry (sodium sulfate), filter, and concentrate. Purify the residue by silica gel chromatography, eluting with 3:1 hexane:ethyl acetate, to give the title compound (1.5 g, 70%).